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This guide provides a comprehensive overview of the physical, chemical, and spectroscopic
properties of Methyl 5,5-dimethoxyvalerate, a versatile building block in organic synthesis.
The information presented herein is intended to equip researchers and professionals in drug
development and other scientific fields with the critical data and insights necessary for its
effective application and handling.

Introduction: A Key Synthetic Intermediate

Methyl 5,5-dimethoxyvalerate, also known as methyl 5,5-dimethoxypentanoate, is a
bifunctional organic compound containing both an ester and an acetal functional group.[1] This
unique structural feature makes it a valuable precursor in the synthesis of a variety of more
complex molecules, including heterocyclic compounds and modified aldehydes. Its utility has
been demonstrated in the synthesis of seven-membered carbocycles and 5-(phenylamino)-4-
((phenylimino)methyl)-4-pentenoic acid derivatives. Furthermore, it serves as a reagent in the
synthesis of cyanine dyes and their conjugates, which have applications in noninvasive
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imaging.[2] Understanding its physical and spectroscopic properties is paramount for its
successful use in these and other synthetic endeavors.

Physicochemical Properties: A Quantitative
Overview

Methyl 5,5-dimethoxyvalerate is a colorless liquid at room temperature.[3] A summary of its
key physicochemical properties is presented in the table below for quick reference.

Property Value Source(s)
Molecular Formula CsH1604 [1][4]
Molecular Weight 176.21 g/mol [11[3]

CAS Number 23068-91-9 [11[3]
Boiling Point 70-72 °C at 2 mmHg [3]

Density 1.012 g/mL at 25 °C [3]
Refractive Index (n2°/D) 1.422 [3]

Flash Point 63 °C (145.4 °F) - closed cup [3]

Form Liquid [3]

Spectroscopic Profile: Elucidating the Structure

The structural identity and purity of Methyl 5,5-dimethoxyvalerate can be confirmed through
various spectroscopic techniques. Below is a summary of the expected spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed, publicly available spectra with peak assignments are limited, the expected
chemical shifts for the protons (*H NMR) and carbons (33C NMR) can be predicted based on
the functional groups present in the molecule.

IH NMR: The spectrum is expected to show signals corresponding to the methoxy groups of
the acetal and the ester, the methylene groups of the pentanoate chain, and the methine proton
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of the acetal.

13C NMR: The carbon spectrum will exhibit distinct signals for the carbonyl carbon of the ester,
the acetal carbon, the carbons of the methoxy groups, and the methylene carbons of the
aliphatic chain.

Infrared (IR) Spectroscopy

The IR spectrum of Methyl 5,5-dimethoxyvalerate is characterized by the presence of strong
absorption bands indicative of its ester and acetal functional groups.

Wavenumber (cm—?) Vibration Functional Group
~1740 C=0 stretch Ester

~1170 and ~1050 C-O stretch Ester and Acetal
~2950 and ~2850 C-H stretch Aliphatic

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Methyl 5,5-dimethoxyvalerate results in a
characteristic fragmentation pattern. The molecular ion peak (M*) is expected at m/z 176. Key
fragment ions are observed at:

e m/z 75: This is often the base peak and can be attributed to the [CH(OCHs3)2]* fragment.

e m/z 71: A significant peak that may arise from the loss of the methoxy group and subsequent
fragmentation.

e m/z 41: A common fragment in aliphatic chains.

Solubility Profile

As a general principle, esters and acetals exhibit good solubility in common organic solvents.[5]
Methyl 5,5-dimethoxyvalerate is expected to be soluble in solvents such as:

o Methanol
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Ethanol

Acetone

Chloroform

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Due to the presence of polar oxygen atoms, it may have limited solubility in water, a
characteristic common for esters with increasing hydrocarbon chain length.[6][7]

Synthesis Methodology: A Practical Approach

Methyl 5,5-dimethoxyvalerate is typically synthesized from methyl 5-oxopentanoate through
an acetalization reaction. The following protocol outlines a general procedure.

Reaction Scheme

Trimethylorthoformate Methanol .
t - -
p-Toluenesulfonic acid (cat.) Methyl 5-oxopentanoate —————— > Methyl 5,5-dimethoxyvalerate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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